Cas no 2228589-35-1 (1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228589-35-1
• MF: C₁₁H₇ClFNO
• MW: 223.630785226822
• CID: 5929780
• PubChem ID: 165839308
• Update Time: 2025-05-23

1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile
• 2228589-35-1
• EN300-1985441

• Inchi： 1S/C11H7ClFNO/c12-7-1-2-9(10(13)3-7)11(6-14)4-8(15)5-11/h1-3H,4-5H2
• InChI Key： UNHHPKAEKCGTLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 223.0200197g/mol
• Monoisotopic Mass: 223.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile

1-(4-Chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile: A Comprehensive Overview

1-(4-Chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228589-35-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile is composed of a cyclobutane ring with a ketone group and a cyano group, substituted with a 4-chloro-2-fluorophenyl moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the pharmacological properties of 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile could be a valuable lead compound for the development of anti-cancer drugs.

In addition to its anti-cancer properties, 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile has also been investigated for its potential in treating neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate certain neurotransmitter systems, which may have implications for conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these systems opens up new avenues for therapeutic intervention.

The synthesis of 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile involves several well-defined steps, each contributing to the overall efficiency and yield of the final product. A typical synthetic route involves the reaction of 4-chloro-2-fluorobenzaldehyde with malononitrile, followed by cyclization and oxidation steps to form the desired cyclobutane ring structure. This synthetic pathway has been optimized to ensure high purity and yield, making it suitable for large-scale production.

The physicochemical properties of 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile, including its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for determining the compound's suitability as a drug candidate. For example, its solubility in various solvents and its stability under different conditions are important factors that influence its formulation and delivery methods.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile is still in the preclinical stage, preliminary data from animal studies have shown promising results. These studies have demonstrated that the compound is well-tolerated and exhibits favorable pharmacokinetic profiles. Further clinical trials are planned to assess its safety and efficacy in human subjects.

In conclusion, 1-(4-chloro-2-fluorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228589-35-1) is a promising compound with diverse biological activities. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in various medical fields, highlighting its significance in modern pharmaceutical science.